Cas no 1038558-41-6 (3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1038558-41-6
• MF: C₈H₅BrN₂O₂S
• MW: 273.106499433517
• MDL: MFCD05170221
• CID: 4668198
• PubChem ID: 3933236
• Update Time: 2025-06-12

3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-thienyl)-1H-pyrazole-3-carboxylic acid
• 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• 5-(5-bromothiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• 5-(5-Bromo-2-thienyl)-1H-pyrazole-3-carboxylic acid (ACI)

• MDL： MFCD05170221
• Inchi： 1S/C8H5BrN2O2S/c9-7-2-1-6(14-7)4-3-5(8(12)13)11-10-4/h1-3H,(H,10,11)(H,12,13)
• InChI Key： RZNYNZTTWMRPDS-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2=CC=C(Br)S2)NN=1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid

3-(5-Bromothiophen-2-yl)-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

3-(5-Bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038558-41-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring fused to a bromothiophene moiety, with a carboxylic acid group attached to the pyrazole ring. This combination of functional groups imparts the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid in the context of drug discovery. One notable application is its use as a scaffold for the development of selective inhibitors of specific enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of protein kinases, which are key targets in the treatment of various cancers and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs). CDKs play crucial roles in cell cycle regulation and are often dysregulated in cancer cells. The ability to selectively target these kinases could lead to the development of more effective and less toxic anticancer therapies.

Beyond its role in cancer research, 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid has also shown promise in the field of neurodegenerative diseases. Studies have indicated that certain derivatives of this compound can modulate the activity of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). MAO inhibitors are known to have therapeutic potential in conditions like Parkinson's disease and Alzheimer's disease.

The pharmacological profile of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility and stability, which are essential for effective drug delivery and bioavailability. Additionally, its low molecular weight and simple structure make it amenable to chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic applications.

In terms of synthetic accessibility, 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid can be synthesized through well-established methods in organic chemistry. One common approach involves the coupling of 5-bromothiophene with a suitable pyrazole precursor, followed by carboxylation to introduce the carboxylic acid group. This synthetic route is scalable and can be adapted to produce large quantities of the compound for preclinical and clinical studies.

The safety profile of 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid has been extensively evaluated in preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new chemical entity, thorough safety assessments are essential before advancing to human trials.

In conclusion, 3-(5-bromothiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038558-41-6) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features, combined with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing medical treatments for various diseases.